Cas no 625437-38-9 (N-(2,3-Dimethylbenzyl)cyclopropanamine)

• Product Name: N-(2,3-Dimethylbenzyl)cyclopropanamine
• CAS No: 625437-38-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD11204718
• CID: 843861
• PubChem ID: 43090146
• Update Time: 2026-04-29

N-(2,3-Dimethylbenzyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dimethylbenzyl)cyclopropanamine
• 2,3-dimethylbenzylcyclopropylamine
• Benzenemethanamine, N-cyclopropyl-2,3-dimethyl-
• N-[(2,3-dimethylphenyl)methyl]cyclopropanamine

• MDL： MFCD11204718
• Inchi： InChI=1S/C12H17N/c1-9-4-3-5-11(10(9)2)8-13-12-6-7-12/h3-5,12-13H,6-8H2,1-2H3
• InChI Key： CRIMYHBFDHWKQY-UHFFFAOYSA-N
• SMILES： CC1=CC=CC(=C1C)CNC2CC2

Computed Properties

• Exact Mass: 211.11294
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2,3-Dimethylbenzyl)cyclopropanamine

Professional Introduction to N-(2,3-Dimethylbenzyl)cyclopropanamine (CAS No: 625437-38-9)

N-(2,3-Dimethylbenzyl)cyclopropanamine, identified by the Chemical Abstracts Service Number (CAS No) 625437-38-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural configuration, holds promise in various applications ranging from medicinal chemistry to material science. The molecular structure of N-(2,3-Dimethylbenzyl)cyclopropanamine incorporates a benzyl group attached to a cyclopropane ring, which is further substituted with methyl groups at the 2 and 3 positions of the benzene ring. This specific arrangement contributes to its distinct chemical properties and potential biological activities.

The synthesis of N-(2,3-Dimethylbenzyl)cyclopropanamine involves a series of well-defined chemical reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the cyclopropane moiety, which is then functionalized to introduce the benzyl and methyl substituents. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity levels. These synthetic approaches not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that facilitate such intricate constructions.

In recent years, N-(2,3-Dimethylbenzyl)cyclopropanamine has been explored for its potential pharmacological applications. The cyclopropane ring is known for its ability to enhance metabolic stability and bioavailability, making it a valuable scaffold in drug design. Additionally, the presence of the benzyl group can influence electronic properties and binding interactions with biological targets. Preliminary studies have suggested that this compound may exhibit interesting interactions with certain enzymes and receptors, which could be leveraged for therapeutic purposes.

The structural features of N-(2,3-Dimethylbenzyl)cyclopropanamine also make it a candidate for material science applications. The rigidity provided by the cyclopropane ring can impart unique mechanical properties to materials derived from this compound. Researchers are investigating its potential use in polymer chemistry and as a building block for more complex materials with tailored properties. These studies aim to harness the compound's structural advantages to develop novel materials with enhanced performance characteristics.

Recent advancements in computational chemistry have further illuminated the potential of N-(2,3-Dimethylbenzyl)cyclopropanamine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological activity more accurately. These computational approaches complement experimental work by offering rapid and cost-effective screening of potential drug candidates. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, enabling more targeted and efficient development processes.

The future prospects of N-(2,3-Dimethylbenzyl)cyclopropanamine are promising, with ongoing research aiming to uncover new applications and optimize its synthesis. As our understanding of molecular interactions deepens, this compound is likely to find broader utility in both pharmaceuticals and materials science. Collaborative efforts between synthetic chemists, biologists, and material scientists will be crucial in realizing these potential applications fully.

In conclusion, N-(2,3-Dimethylbenzyl)cyclopropanamine (CAS No: 625437-38-9) represents a fascinating compound with diverse potential applications. Its unique structural features make it a valuable asset in both medicinal chemistry and material science. As research continues to evolve, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.